Cas no 184880-25-9 (Isoquinoline, 1,2,3,4-tetrahydro-1-(methoxymethyl)-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-1-(methoxymethyl)-
• CAS No: 184880-25-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1382457
• PubChem ID: 18315752
• Update Time: 2025-04-20

Isoquinoline, 1,2,3,4-tetrahydro-1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1-(methoxymethyl)-
• 1-(methoxymethyl)-1,2,3,4-tetrahydroisoquinoline
• 184880-25-9
• AKOS017531605
• 1(R,S)-Methoxymethyl-1,2,3,4-tetrahydroisoquinoline
• DTXSID00592738
• CVQNVDFNUAHUOO-UHFFFAOYSA-N
• SCHEMBL6962041

• Inchi： 1S/C11H15NO/c1-13-8-11-10-5-3-2-4-9(10)6-7-12-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： CVQNVDFNUAHUOO-UHFFFAOYSA-N
• SMILES： O(C)CC1C2C=CC=CC=2CCN1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26